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For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the biotransformation of hesperidin, a flavonoid

abundant in citrus peels, into neohesperidin. Neohesperidin is a valuable precursor for the

production of Neohesperidin Dihydrochalcone (NHDC), a low-calorie, high-intensity sweetener

and flavor enhancer. The primary and most effective method involves a two-stage process: the

initial hydrolysis of hesperidin to its aglycone, hesperetin, followed by the microbial

biotransformation of hesperetin into neohesperidin using genetically engineered organisms.

Introduction
Hesperidin (hesperetin-7-O-rutinoside) and neohesperidin (hesperetin-7-O-neohesperidoside)

are structural isomers, differing in the linkage of the rhamnose sugar to the glucose moiety.

This structural difference prevents a direct one-step conversion. The protocol outlined below

details a robust method to achieve this transformation by first removing the sugar portion of

hesperidin to yield hesperetin, and then specifically glycosylating hesperetin to form

neohesperidin. This biotransformation can be achieved using various microbial systems,

including engineered Escherichia coli and plant cell suspension cultures like Nicotiana tabacum

BY-2.
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The conversion of hesperidin to neohesperidin is a multi-step process that begins with the

extraction and hydrolysis of hesperidin, followed by a highly specific enzymatic

biotransformation to yield the final product, which is then purified.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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